Cas no 1845690-59-6 (Methyl 3,5-dibromo-6-hydroxypicolinate)

• Product Name: Methyl 3,5-dibromo-6-hydroxypicolinate
• CAS No: 1845690-59-6
• MF: C₇H₅Br₂NO₃
• MW: 310.927500486374
• CID: 4623490
• Update Time: 2025-06-13

Methyl 3,5-dibromo-6-hydroxypicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-dibromo-6-hydroxypicolinate
• METHYL 3,5-DIBROMO-6-HYDROXYPYRIDINE-2-CARBOXYLATE
• methyl 3,5-dibromo-6-oxo-1H-pyridine-2-carboxylate

• Inchi： 1S/C7H5Br2NO3/c1-13-7(12)5-3(8)2-4(9)6(11)10-5/h2H,1H3,(H,10,11)
• InChI Key： PKWUAXJCUBWBHD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(NC=1C(=O)OC)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 333
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3,5-dibromo-6-hydroxypicolinate

Methyl 3,5-dibromo-6-hydroxypicolinate (CAS No. 1845690-59-6): A Comprehensive Overview

Methyl 3,5-dibromo-6-hydroxypicolinate (CAS No. 1845690-59-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique molecular structure, exhibits a range of potential applications, particularly in the development of novel therapeutic agents and biochemical research tools. The presence of both bromine and hydroxyl functional groups in its molecular framework imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The chemical formula of Methyl 3,5-dibromo-6-hydroxypicolinate is C₇H₅Br₂NO₃, reflecting its composition of carbon, hydrogen, bromine, nitrogen, and oxygen atoms. The molecular weight of this compound is approximately 322.96 g/mol, which places it within a size range conducive to various biochemical interactions. The compound's solubility profile is influenced by its polar functional groups, making it soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its application in pharmaceutical formulations and laboratory experiments.

In recent years, the study of halogenated pyridine derivatives has seen considerable growth due to their broad spectrum of biological activities. Among these derivatives, Methyl 3,5-dibromo-6-hydroxypicolinate has been identified as a promising candidate for further exploration. Research indicates that the bromine atoms in its structure can serve as reactive sites for various chemical modifications, enabling the synthesis of more complex molecules. Additionally, the hydroxyl group provides a site for hydrogen bonding interactions, which can enhance binding affinity to biological targets.

The synthesis of Methyl 3,5-dibromo-6-hydroxypicolinate typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include bromination of picolinic acid derivatives followed by esterification to introduce the methyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher yields and purities. The efficiency of these synthetic methods is critical for ensuring the availability of high-quality material for subsequent applications.

One of the most compelling areas of research involving Methyl 3,5-dibromo-6-hydroxypicolinate is its potential as a scaffold for drug discovery. Studies have demonstrated that halogenated pyridines can exhibit inhibitory effects on various enzymes and receptors involved in pathogenic processes. For instance, derivatives similar to Methyl 3,5-dibromo-6-hydroxypicolinate have shown promise in inhibiting kinases and other enzymes associated with cancer cell proliferation. Furthermore, the hydroxyl group can be exploited to develop prodrugs or analogs with enhanced pharmacokinetic properties.

The role of computational chemistry in understanding the behavior of Methyl 3,5-dibromo-6-hydroxypicolinate cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying potential drug candidates. By simulating interactions with biological targets such as proteins and nucleic acids, researchers can optimize the structure of this compound for improved efficacy and reduced toxicity. These computational approaches complement experimental studies by providing rapid screening capabilities and insights into molecular mechanisms.

In academic settings, Methyl 3,5-dibromo-6-hydroxypicolinate serves as an important tool for teaching and research purposes. Its unique structure allows students to explore concepts in organic chemistry, biochemistry, and pharmacology through hands-on experiments. For instance, undergraduate students may engage in synthesizing this compound as part of their laboratory coursework, gaining practical experience in multi-step synthesis and purification techniques. Such educational experiences foster a deeper understanding of chemical principles and their applications in medicine.

The industrial significance of Methyl 3,5-dibromo-6-hydroxypicolinate extends beyond academic research into commercial applications. Pharmaceutical companies are increasingly interested in halogenated pyridines due to their versatility as building blocks for drug development. The ability to modify these compounds at multiple sites allows for the creation of libraries of derivatives with diverse biological activities. This flexibility makes them valuable assets in medicinal chemistry programs aimed at discovering new therapeutic agents.

Future research directions for Methyl 3,5-dibromo-6-hydroxypicolinate may include exploring its role in therapeutic interventions for neurological disorders. Preliminary studies suggest that halogenated pyridines could interact with neurotransmitter systems relevant to conditions such as Alzheimer's disease and Parkinson's disease. By investigating these interactions further, researchers may uncover novel treatment strategies that leverage the unique properties of this compound.

The environmental impact of synthesizing and using Methyl 3,5-dibromo-6-hydroxypicolinate is also an area of growing concern. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. Additionally, researchers are exploring ways to improve the biodegradability of halogenated compounds to mitigate potential environmental hazards. These sustainability-focused initiatives are essential for ensuring that pharmaceutical development remains environmentally responsible.

In conclusion，Methyl 3，5-dibromo-6-hydroxypicolinate(CAS No．1845690—59—6)is a multifaceted compound with significant potential in pharmaceutical chemistry．Its unique structural features，combined with recent advancements in synthetic methodologies，make it a valuable asset for both academic research and industrial applications．As our understanding of its biological activities grows，so too does its promise as a precursor for novel therapeutic agents．By continuing to explore its properties and potential uses，the scientific community can unlock new possibilities in medicine and beyond．